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Compound of Interest

Compound Name: Flipper-TR probe

Cat. No.: B16104070

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides a detailed guide for utilizing the Flipper-TR® probe in fluorescence

lifetime imaging microscopy (FLIM) to quantitatively measure membrane tension in live cells.

Core Principle
Flipper-TR is a mechanosensitive fluorescent probe designed to specifically insert into the

plasma membrane of living cells.[1][2] Its core mechanism relies on the relationship between

the physical packing of membrane lipids and the probe's fluorescence lifetime.[3][4]

High Membrane Tension: Lipids are more tightly packed, forcing the Flipper-TR molecule into

a more planar conformation. This planar state results in a longer fluorescence lifetime.[4][5]

Low Membrane Tension: Lipids are less ordered, allowing the probe to adopt a more twisted

conformation. This twisted state leads to a shorter fluorescence lifetime.[4][5]

By measuring this fluorescence lifetime using FLIM, researchers can create a quantitative map

of membrane tension across the cell.[6] This technique is a powerful tool for investigating
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cellular processes where mechanical forces are critical, such as cell migration, division, and

signal transduction.[7]

Experimental Protocol
This protocol provides a comprehensive, step-by-step guide for cell preparation, staining,

imaging, and analysis. While optimized for HeLa cells, it serves as an excellent starting point

for other cell lines.[8]

Materials and Reagents
Flipper-TR® probe

Anhydrous Dimethyl sulfoxide (DMSO)

Live cells cultured on glass-bottom imaging dishes

Complete cell culture medium (e.g., DMEM with serum)

Phosphate-buffered saline (PBS) or other imaging-compatible buffer

A confocal or two-photon microscope equipped for FLIM (e.g., with a pulsed laser and

TCSPC hardware)

Probe Preparation (1 mM Stock Solution)
Allow the vial of Flipper-TR® to warm to room temperature before opening.

Add 50 µL of anhydrous DMSO to the vial to create a 1 mM stock solution.[8][9]

Vortex until the probe is fully dissolved.

Store the stock solution in small aliquots at -20°C, protected from light and moisture. The

solution is stable for approximately 3 months when stored correctly.[8]

Cell Staining
Culture cells to the desired confluency on a suitable imaging dish.
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Prepare a fresh staining solution by diluting the 1 mM Flipper-TR® stock solution into pre-

warmed cell culture medium. The recommended starting concentration is 1 µM.[8]

Note: The presence of fetal calf serum (FCS) may reduce labeling efficiency. If the signal

is low, the probe concentration can be increased up to 2 µM.[8]

Remove the existing medium from the cells and wash once with pre-warmed PBS.

Add the Flipper-TR® staining solution to the cells.

Incubate for 15-30 minutes at 37°C in a humidified atmosphere with 5% CO2.[8][9]

Note: After 30 minutes, endosomal structures may become visible due to membrane

turnover. These typically exhibit a lower fluorescence lifetime.[8]

Washing is optional. Since the probe is only fluorescent in a lipid membrane, the background

from the medium is minimal, especially if it contains serum.[2][8] For imaging in a buffer,

wash the cells once with fresh medium or buffer.

Fluorescence Lifetime Imaging Microscopy (FLIM)
Microscope Configuration:

Excitation: Use a pulsed laser at 488 nm.[8]

Emission: Collect the fluorescence signal using a bandpass filter, typically between 575

nm and 625 nm.[8]

Image Acquisition:

Acquire FLIM data using time-correlated single photon counting (TCSPC).

Adjust acquisition parameters (e.g., laser power, scan speed, frame accumulation) to

achieve sufficient photon counts for accurate lifetime fitting (a minimum of 100-1000

photons per pixel is recommended) while minimizing phototoxicity.[9]

Data Analysis
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The fluorescence decay curve for each pixel is fitted to a multi-exponential model, typically a

double-exponential decay.[8][10]

This fit yields two lifetime components, τ1 and τ2. The longer lifetime component, τ1, which

has the higher amplitude, is used to report on membrane tension.[8][11]

Generate a pseudo-colored lifetime map where pixel color corresponds to the calculated τ1

value, providing a visual representation of membrane tension.

Quantitative Data Summary
The fluorescence lifetime of Flipper-TR is an absolute value that can be compared across

experiments. The typical lifetime (τ1) ranges from 2.8 to 7.0 ns.[8] Longer lifetimes correlate

with higher membrane tension.

Cell Type/Condition
Typical Mean
Fluorescence Lifetime (τ1,
ns)

Implication

HeLa Cells (Control) 3.5 - 4.5
Baseline membrane

tension[12]

HeLa Cells (Hypo-osmotic

shock)
Increase in lifetime

Increased membrane

tension[6][12]

HeLa Cells (Hyper-osmotic

shock)
Decrease in lifetime

Decreased membrane

tension[4][12]

MDCK Cells (Apical

membrane)
~6.6 Higher tension[3]

MDCK Cells (Basolateral

membrane)
~4.8 Lower tension[3]

Bacteria (e.g., E. coli, B.

subtilis)

Shorter than eukaryotic cells

(~2 µM staining)

Reflects differences in

membrane composition[5][11]

Visualized Workflows and Pathways
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Experimental Workflow
The following diagram outlines the complete experimental procedure for a Flipper-TR imaging

experiment.
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1. Preparation

2. Cell Staining

3. Imaging & Analysis

Prepare 1 mM Flipper-TR
Stock in Anhydrous DMSO

Dilute Stock to 1 µM
in Pre-warmed Medium

Incubate with Staining
Solution (15-30 min)

Culture Cells on
Imaging Dish

Wash with PBS

Add Fresh Medium
(Washing Optional)

FLIM Acquisition
(Ex: 488 nm, Em: 575-625 nm)

Fit Decay Data
(Double-Exponential)

Generate Lifetime Map
(Using τ1)

Quantify Membrane Tension

Click to download full resolution via product page

Caption: A step-by-step workflow for Flipper-TR membrane tension imaging.
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Conceptual Pathway: Cytoskeletal Control of Membrane
Tension
Membrane tension is not solely a property of the lipid bilayer but is actively regulated by the

underlying actin cytoskeleton. This interaction is a key area of investigation using Flipper-TR.

Actin Cytoskeleton

Membrane-Cytoskeleton
Linker Proteins (e.g., ERM)

 Anchors

Plasma Membrane

 Pulls on

Membrane Tension

 Determines

Flipper-TR
Fluorescence Lifetime (τ)

 Modulates

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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